Cas no 1799610-96-0 (5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine)

• Product Name: 5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine
• CAS No: 1799610-96-0
• MF: C₁₂H₅BrClFN₂S
• MW: 343.601902723312
• MDL: MFCD30803645
• CID: 5032391
• PubChem ID: 118157118
• Update Time: 2026-02-28

5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine
• TQR1312
• BrC1=C(SC=2N=CN=C(C21)Cl)C2=CC=C(C=C2)F
• 1799610-96-0
• HANITCXVWCBUEI-UHFFFAOYSA-N
• AS-79355
• CS-0184166
• DB-168699
• P20991
• MFCD30803645
• SCHEMBL16815522

• MDL： MFCD30803645
• Inchi： 1S/C12H5BrClFN2S/c13-9-8-11(14)16-5-17-12(8)18-10(9)6-1-3-7(15)4-2-6/h1-5H
• InChI Key： HANITCXVWCBUEI-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=CN=C2SC=1C1C=CC(=CC=1)F)Cl

Computed Properties

• Exact Mass: 341.90294g/mol
• Monoisotopic Mass: 341.90294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine

Comprehensive Overview of 5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine (CAS No. 1799610-96-0)

5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine (CAS No. 1799610-96-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidine derivative is characterized by its unique molecular structure, which combines a bromine and chlorine substitution pattern with a 4-fluorophenyl group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The compound's CAS number 1799610-96-0 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery. Researchers are particularly interested in its potential applications in targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders. The fluorophenyl moiety enhances its binding affinity to specific biological targets, while the thienopyrimidine core contributes to its stability and bioavailability. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies.

In recent years, the demand for 5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine has surged due to its role in high-throughput screening (HTS) and combinatorial chemistry. Its bromine and chlorine substituents allow for further functionalization, making it a versatile building block for small-molecule libraries. This adaptability is crucial for addressing challenges in drug resistance and polypharmacology, which are hot topics in modern pharmacology.

From a synthetic chemistry perspective, the compound's thieno[2,3-d]pyrimidine scaffold is notable for its electron-rich nature, which facilitates palladium-catalyzed cross-coupling reactions. This property is exploited in the design of fluorescent probes and organic electronic materials, areas that intersect with green chemistry and sustainable development. The 4-fluorophenyl group further enhances its utility in PET (positron emission tomography) tracer development, a growing field in diagnostic imaging.

Environmental and regulatory considerations also play a role in the compound's applications. Its halogenated structure necessitates careful handling to minimize ecological impact, aligning with global initiatives like REACH and Green Chemistry Principles. Researchers are increasingly exploring biodegradable alternatives and catalytic methods to reduce waste during synthesis, reflecting broader societal concerns about sustainability.

In summary, 5-Bromo-4-chloro-6-(4-fluorophenyl)thieno[2,3-d]pyrimidine (CAS No. 1799610-96-0) is a multifaceted compound with applications spanning drug discovery, materials science, and diagnostic imaging. Its structural versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial workflows. As the fields of personalized medicine and sustainable chemistry evolve, this compound is poised to remain a key player in innovation.